1-(2-chlorophenyl)-N-(3-fluorophenyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(3-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C13H11ClFNO2S/c14-13-7-2-1-4-10(13)9-19(17,18)16-12-6-3-5-11(15)8-12/h1-8,16H,9H2
• InChI Key: ZOGZLUYDHRCGGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC(=CC=C2)F)Cl
• Molecular Formula: C13H11ClFNO2S
• Molecular Weight: 299.75 g/mol

Description

1-(2-chlorophenyl)-N-(3-fluorophenyl)methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as CFMS, and it is a sulfonamide-based compound that has shown promising results in various studies. In

Mechanism of Action

The exact mechanism of action of CFMS is not fully understood. However, it is believed that CFMS exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. CFMS has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation. CFMS has also been shown to inhibit the activity of vascular endothelial growth factor (VEGF), which is a protein that promotes angiogenesis.
Biochemical and Physiological Effects
CFMS has been shown to have various biochemical and physiological effects. In vitro studies have shown that CFMS inhibits the proliferation of cancer cells and induces apoptosis (programmed cell death). CFMS has also been shown to inhibit the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In animal studies, CFMS has been shown to reduce tumor growth and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of CFMS is that it is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions. However, one limitation of CFMS is that it has low solubility in water, which can make it difficult to use in certain experiments. Additionally, CFMS has not yet been extensively studied in clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several potential future directions for research on CFMS. One area of interest is the development of new synthesis methods that can improve the yield and purity of CFMS. Another area of interest is the investigation of the safety and efficacy of CFMS in clinical trials. Additionally, researchers may explore the use of CFMS in combination with other drugs or therapies to enhance its therapeutic effects. Finally, researchers may investigate the potential use of CFMS in other disease areas beyond cancer and inflammation.

Scientific Research Applications

CFMS has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. CFMS has been investigated as a potential treatment for various diseases, including cancer, rheumatoid arthritis, and psoriasis.